Cas no 63155-25-9 (2-Pyrimidineacetonitrile, 4-chloro-6-methyl-)

2-Pyrimidineacetonitrile, 4-chloro-6-methyl- structure
63155-25-9 structure
Product Name:2-Pyrimidineacetonitrile, 4-chloro-6-methyl-
CAS No:63155-25-9
MF:C7H6ClN3
MW:167.595639705658
CID:4083014
PubChem ID:12367116
Update Time:2025-04-22

2-Pyrimidineacetonitrile, 4-chloro-6-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrimidineacetonitrile, 4-chloro-6-methyl-
    • 2-(4-chloro-6-methylpyrimidin-2-yl)acetonitrile
    • 63155-25-9
    • SCHEMBL11920281
    • EN300-6781239
    • Inchi: 1S/C7H6ClN3/c1-5-4-6(8)11-7(10-5)2-3-9/h4H,2H2,1H3
    • InChI Key: AFRGNRCEQXLCGU-UHFFFAOYSA-N
    • SMILES: C1(CC#N)=NC(C)=CC(Cl)=N1

Computed Properties

  • Exact Mass: 167.0250249Da
  • Monoisotopic Mass: 167.0250249Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 49.6Ų

2-Pyrimidineacetonitrile, 4-chloro-6-methyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6781239-0.05g
2-(4-chloro-6-methylpyrimidin-2-yl)acetonitrile
63155-25-9 95%
0.05g
$312.0 2023-05-30
Enamine
EN300-6781239-0.1g
2-(4-chloro-6-methylpyrimidin-2-yl)acetonitrile
63155-25-9 95%
0.1g
$466.0 2023-05-30
Enamine
EN300-6781239-0.25g
2-(4-chloro-6-methylpyrimidin-2-yl)acetonitrile
63155-25-9 95%
0.25g
$666.0 2023-05-30
Enamine
EN300-6781239-0.5g
2-(4-chloro-6-methylpyrimidin-2-yl)acetonitrile
63155-25-9 95%
0.5g
$1046.0 2023-05-30
Enamine
EN300-6781239-1.0g
2-(4-chloro-6-methylpyrimidin-2-yl)acetonitrile
63155-25-9 95%
1g
$1343.0 2023-05-30
Enamine
EN300-6781239-2.5g
2-(4-chloro-6-methylpyrimidin-2-yl)acetonitrile
63155-25-9 95%
2.5g
$2631.0 2023-05-30
Enamine
EN300-6781239-5.0g
2-(4-chloro-6-methylpyrimidin-2-yl)acetonitrile
63155-25-9 95%
5g
$3894.0 2023-05-30
Enamine
EN300-6781239-10.0g
2-(4-chloro-6-methylpyrimidin-2-yl)acetonitrile
63155-25-9 95%
10g
$5774.0 2023-05-30
1PlusChem
1P028ESW-50mg
2-(4-chloro-6-methylpyrimidin-2-yl)acetonitrile
63155-25-9 95%
50mg
$448.00 2024-04-22
1PlusChem
1P028ESW-100mg
2-(4-chloro-6-methylpyrimidin-2-yl)acetonitrile
63155-25-9 95%
100mg
$638.00 2023-12-16

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